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Compound of Interest

Compound Name: Olsalazine-d3,15N

Cat. No.: B12377649

Disclaimer: A specific Safety Data Sheet (SDS) for Olsalazine-d3,15N: is not readily available.
This guide is based on the safety information for the closely related compounds, Olsalazine
and Olsalazine sodium. The macroscopic chemical and toxicological properties of Olsalazine-
d3,15N: are expected to be nearly identical to its unlabeled counterpart. This information is
intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Olsalazine is an aminosalicylate and a prodrug of mesalamine (5-aminosalicylic acid, 5-ASA).
[1] It is comprised of two mesalamine molecules linked by an azo bridge.[1] This bond is
cleaved in the colon to release the active drug.[1]
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Property Value Source
Molecular Formula C14H10N206 PubChem|[2]
Molecular Weight 302.24 g/mol PubChem|[2]
CAS Number 15722-48-2 PubChem
Appearance Not Determined Cayman
Melting Point Undetermined Cayman
Boiling Point Undetermined Cayman
Solubility in Water Not Determined Cayman

pH Not Applicable Cayman

Property (Olsalazine

Sodium) Value Source
Molecular Formula C14HsN2Na20s PubChem
Molecular Weight 346.20 g/mol PubChem
CAS Number 6054-98-4 Cayman

Hazard Identification and Precautionary Measures

Olsalazine sodium is classified as causing skin irritation, serious eye irritation, and may cause
respiratory irritation.
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Hazard Statement

GHS Classification

Precautionary Statements

H315: Causes skin irritation

Skin Irritation (Category 2)

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves. P302+P352:
IF ON SKIN: Wash with plenty
of water. P332+P313: If skin
irritation occurs: Get medical
advice/attention. P362+P364:
Take off contaminated clothing

and wash it before reuse.

H319: Causes serious eye

irritation

Eye Irritation (Category 2A)

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.

H335: May cause respiratory
irritation

Specific target organ toxicity —

single exposure (Category 3)

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. P312: Call a
POISON CENTER/doctor if
you feel unwell. P403+P233:
Store in a well-ventilated
place. Keep container tightly

closed. P405: Store locked up.
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Toxicological Information

The available toxicological data for Olsalazine is limited.

Toxicity Metric Value Species Source
Oral TDLo 3.57 mg/kg Human Cayman
Oral LD50 No Data Available

Long-Term Effects: Animal studies have indicated a potential for adverse effects on the fetus.
Repeat-dose studies in animals have shown a potential to cause adverse effects on the
kidneys.

Clinical Effects: The most common adverse effects reported with clinical use are diarrhea,
nausea, rash, and vomiting.

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited in the Safety Data Sheets are
not publicly available. The following are general procedural recommendations based on the
available safety information.

First Aid Measures:

 Inhalation: If breathing is difficult, move the person to fresh air and keep them at rest in a
position comfortable for breathing. Seek medical attention if symptoms develop or persist.

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water. If skin irritation occurs, seek medical attention.

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing and consult a doctor.

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person and seek immediate medical attention.

Handling and Storage:
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» Handling: Avoid contact with eyes, skin, and clothing. Avoid breathing dust and minimize dust
generation. Use with adequate ventilation. Wear appropriate personal protective equipment,
including safety goggles and gloves.

o Storage: Store in a closed container at room temperature, away from heat, moisture, and
direct light. Keep the container tightly closed in a well-ventilated place.

Mechanism of Action and Signaling Pathway

Olsalazine is a prodrug that is not absorbed in the upper gastrointestinal tract. Upon reaching
the colon, bacterial azoreductases cleave the azo bond, releasing two molecules of the active
anti-inflammatory agent, mesalamine (5-ASA). Mesalamine is believed to exert its anti-
inflammatory effects locally in the colon by inhibiting cyclooxygenase (COX) and lipoxygenase,
thereby reducing the production of prostaglandins and leukotrienes.
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Mechanism of action of Olsalazine.

Accidental Release Measures

In case of a spill, wear appropriate personal protective equipment and avoid inhaling dust. Do
not touch damaged containers or spilled material unless wearing appropriate protective
clothing. Ensure adequate ventilation. For large spills, non-essential personnel should be
evacuated from the affected area.

Fire-Fighting Measures
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Use water, dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires.
Formation of toxic gases such as carbon oxides and nitrogen oxides is possible during heating
or in a fire. Firefighters should wear self-contained breathing apparatus.

Disposal Considerations

Dispose of waste in an appropriately labeled, sealed container. Care should be taken to avoid
environmental release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of Olsalazine-
d3,15Nz]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377649#olsalazine-d3-15n-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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